Cas no 2098008-53-6 (1-isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 1-isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 2098008-53-6
• MF: C₁₁H₁₅F₃N₂
• MW: 232.245413064957
• CID: 5727312
• PubChem ID: 58977163
• Update Time: 2025-08-05

1-isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• AKOS026725169
• 2098008-53-6
• F2198-6815
• 1-isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole
• CONATICUPAIFMH-UHFFFAOYSA-N
• SCHEMBL14375489
• 1H-Indazole, 4,5,6,7-tetrahydro-1-(1-methylethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C11H15F3N2/c1-7(2)16-9-6-4-3-5-8(9)10(15-16)11(12,13)14/h7H,3-6H2,1-2H3
• InChI Key： CONATICUPAIFMH-UHFFFAOYSA-N
• SMILES： FC(C1C2CCCCC=2N(C(C)C)N=1)(F)F

Computed Properties

• Exact Mass: 232.11873297g/mol
• Monoisotopic Mass: 232.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 252.3±35.0 °C(Predicted)
• pka: 0.33±0.20(Predicted)

Additional information on 1-isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole

Introduction to 1-Isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2098008-53-6)

1-Isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole, with the CAS number 2098008-53-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of this compound, particularly the presence of the isopropyl and trifluoromethyl groups, contribute to its potential therapeutic applications.

The chemical structure of 1-isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole consists of a seven-membered indazole ring fused with a tetrahydrofuran ring. The isopropyl group attached to the nitrogen atom at position 1 and the trifluoromethyl group at position 3 are key substituents that influence its pharmacological properties. These functional groups enhance the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1-isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated its potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole has shown promising anticancer activity. A study in Cancer Research reported that this compound effectively induced apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer.

The neuroprotective potential of 1-isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole has also been explored. Research conducted at the University of California demonstrated that this compound could protect neurons from oxidative stress and prevent neurodegeneration in animal models of Parkinson's disease. These findings suggest its potential use in developing treatments for neurodegenerative disorders.

The synthesis of 1-isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of an appropriate aldehyde with a substituted hydrazine followed by cyclization and functional group modifications. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a larger scale.

In terms of pharmacokinetics and safety profile, preliminary studies indicate that 1-isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole exhibits favorable properties. It has good oral bioavailability and a reasonable half-life in vivo. Toxicity studies have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in preclinical models.

The future development of 1-isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole as a therapeutic agent is promising. Ongoing clinical trials are evaluating its efficacy and safety in human subjects for various indications. The multidisciplinary approach involving medicinal chemists, pharmacologists, and clinicians is crucial for advancing this compound through the drug development pipeline.

In conclusion, 1-isopropyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2098008-53-6) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique chemical structure and diverse biological activities make it an exciting candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.